Benzyl Bromide
Benzyl Bromide
Benzyl bromide appears as a colorless liquid with an agreeable odor. Toxic by inhalation and by skin absorption. It is slightly soluble in water and denser than water (density 1.44 g / cm3 (Aldrich)). A lachrymator. Corrosive to metals and tissue.
Benzyl bromide is a member of the class of benzyl bromides that is toluene substituted on the alpha-carbon with bromine. It has a role as a lachrymator.
Benzyl bromide is a member of the class of benzyl bromides that is toluene substituted on the alpha-carbon with bromine. It has a role as a lachrymator.
Brand Name:
Vulcanchem
CAS No.:
100-39-0
VCID:
VC0042689
InChI:
InChI=1S/C7H7Br/c8-6-7-4-2-1-3-5-7/h1-5H,6H2
SMILES:
C1=CC=C(C=C1)CBr
Molecular Formula:
C7H7B
Molecular Weight:
171.03 g/mol
Benzyl Bromide
CAS No.: 100-39-0
Reference Standards
VCID: VC0042689
Molecular Formula: C7H7B
Molecular Weight: 171.03 g/mol
| CAS No. | 100-39-0 |
|---|---|
| Product Name | Benzyl Bromide |
| Molecular Formula | C7H7B |
| Molecular Weight | 171.03 g/mol |
| IUPAC Name | bromomethylbenzene |
| Standard InChI | InChI=1S/C7H7Br/c8-6-7-4-2-1-3-5-7/h1-5H,6H2 |
| Standard InChIKey | AGEZXYOZHKGVCM-UHFFFAOYSA-N |
| Impurities | Mixt of benzyl bromide (technical prod contained o- and p-bromotoluene contaminants). |
| SMILES | C1=CC=C(C=C1)CBr |
| Canonical SMILES | C1=CC=C(C=C1)CBr |
| Boiling Point | 388 to 390 °F at 760 mm Hg (NTP, 1992) 201.0 °C 191 °C 198-199 °C |
| Colorform | Clear, refractive liquid Colorless to yellow liquid Lacrimatory liquid |
| Density | 1.441 at 71.6 °F (USCG, 1999) 1.4380 at 20 °C Relative density (water = 1): 1.438 |
| Flash Point | 188 °F (NTP, 1992) 86 °C (187 °F) - closed cup 79 °C (closed cup) 79 °C c.c. |
| Melting Point | 27 to 30 °F (NTP, 1992) -3.0 °C -1.5 °C -4.0 °C |
| Physical Description | Benzyl bromide appears as a colorless liquid with an agreeable odor. Toxic by inhalation and by skin absorption. It is slightly soluble in water and denser than water (density 1.44 g / cm3 (Aldrich)). A lachrymator. Corrosive to metals and tissue. COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR. |
| Description | Benzyl bromide appears as a colorless liquid with an agreeable odor. Toxic by inhalation and by skin absorption. It is slightly soluble in water and denser than water (density 1.44 g / cm3 (Aldrich)). A lachrymator. Corrosive to metals and tissue. Benzyl bromide is a member of the class of benzyl bromides that is toluene substituted on the alpha-carbon with bromine. It has a role as a lachrymator. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | Reaction (NTP, 1992) In water, 385 mg/L at 25 °C (est) Miscible in ethanol and ether; soluble in carbon tetrachloride Sol in benzene Solubility in water: reaction |
| Synonyms | α-Bromotoluene; (Bromomethyl)benzene; (Bromophenyl)methane; 1-(Bromomethyl)benzene; Benzyl Bromide; NSC 8041; Phenylmethyl Bromide; α-Bromotoluene; ω-Bromotoluene; (Bromomethyl)-benzene; BnBr |
| Vapor Density | 5.8 (NTP, 1992) (Relative to Air) 5.8 (Air = 1) Relative vapor density (air = 1): 5.9 |
| Vapor Pressure | 1 mm Hg at 90 °F (NTP, 1992) 0.45 mmHg 0.450 mm Hg at 25 °C Vapor pressure, Pa at 32.2 °C: 133 |
| PubChem Compound | 7498 |
| Last Modified | Nov 11 2021 |
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